Cas no 2171208-93-6 ((3R)-4-cyclohexylmorpholin-3-ylmethanamine)

• Product Name: (3R)-4-cyclohexylmorpholin-3-ylmethanamine
• CAS No: 2171208-93-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6138583
• PubChem ID: 165600780
• Update Time: 2025-06-11

(3R)-4-cyclohexylmorpholin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3R)-4-cyclohexylmorpholin-3-ylmethanamine
• 3-Morpholinemethanamine, 4-cyclohexyl-, (3R)-
• EN300-1645641
• [(3R)-4-cyclohexylmorpholin-3-yl]methanamine
• 2171208-93-6

• Inchi： 1S/C11H22N2O/c12-8-11-9-14-7-6-13(11)10-4-2-1-3-5-10/h10-11H,1-9,12H2/t11-/m1/s1
• InChI Key： FYEXXRDMVRCSGN-LLVKDONJSA-N
• SMILES： N1(C2CCCCC2)CCOC[C@H]1CN

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±15.0 °C(Predicted)
• pka: 10.01±0.29(Predicted)

Additional information on (3R)-4-cyclohexylmorpholin-3-ylmethanamine

Comprehensive Overview of (3R)-4-cyclohexylmorpholin-3-ylmethanamine (CAS No. 2171208-93-6): Properties, Applications, and Research Insights

The compound (3R)-4-cyclohexylmorpholin-3-ylmethanamine (CAS No. 2171208-93-6) is a chiral morpholine derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclohexyl and morpholine moieties, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity and potential applications in designing enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral building blocks like (3R)-4-cyclohexylmorpholin-3-ylmethanamine has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemical purity is critical for its role in creating biologically active molecules, particularly in the development of central nervous system (CNS) therapeutics. Its morpholine ring is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in modern drug design.

The synthesis of 2171208-93-6 typically involves multi-step organic reactions, including reductive amination and cyclization techniques. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are pivotal in kinase inhibitor development. Given the growing interest in targeted therapies, this compound's role in structure-activity relationship (SAR) studies cannot be overstated. Researchers frequently search for high-purity (3R)-4-cyclohexylmorpholin-3-ylmethanamine suppliers, reflecting its niche but expanding market.

From an industrial perspective, CAS No. 2171208-93-6 is gaining traction in custom synthesis and contract research organizations (CROs). Its compatibility with parallel synthesis methods makes it suitable for high-throughput screening (HTS) applications. Moreover, the compound's lipophilicity and hydrogen-bonding capacity align with current trends in bioavailability optimization, a hot topic in pharmacokinetics research.

Environmental and regulatory considerations for (3R)-4-cyclohexylmorpholin-3-ylmethanamine are also noteworthy. While not classified as hazardous, its handling requires standard laboratory safety protocols. The compound's stability under various pH conditions is frequently studied, as it impacts formulation development. These characteristics make it a subject of interest in green chemistry discussions, particularly for solvent selection and waste minimization strategies.

In conclusion, 2171208-93-6 represents a versatile tool for chemists exploring three-dimensional molecular diversity. Its applications span from peptidomimetics to small-molecule probes, addressing key challenges in drug discovery pipelines. As the scientific community continues to prioritize chiral auxiliaries and fragment-based drug design, this compound's importance is poised to grow further.